Cas no 2171829-83-5 (tert-butyl 3-3-(1-amino-2,4,4-trimethylcyclopentyl)-1,2,4-oxadiazol-5-ylpropanoate)

• Product Name: tert-butyl 3-3-(1-amino-2,4,4-trimethylcyclopentyl)-1,2,4-oxadiazol-5-ylpropanoate
• CAS No: 2171829-83-5
• MF: C₁₇H₂₉N₃O₃
• MW: 323.430464506149
• CID: 6518560
• PubChem ID: 165520769
• Update Time: 2025-08-03

tert-butyl 3-3-(1-amino-2,4,4-trimethylcyclopentyl)-1,2,4-oxadiazol-5-ylpropanoate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-3-(1-amino-2,4,4-trimethylcyclopentyl)-1,2,4-oxadiazol-5-ylpropanoate
• EN300-1451702
• tert-butyl 3-[3-(1-amino-2,4,4-trimethylcyclopentyl)-1,2,4-oxadiazol-5-yl]propanoate
• 2171829-83-5

• Inchi： 1S/C17H29N3O3/c1-11-9-16(5,6)10-17(11,18)14-19-12(23-20-14)7-8-13(21)22-15(2,3)4/h11H,7-10,18H2,1-6H3
• InChI Key： RCEUSXARUKLWDN-UHFFFAOYSA-N
• SMILES： O1C(CCC(=O)OC(C)(C)C)=NC(C2(CC(C)(C)CC2C)N)=N1

Computed Properties

• Exact Mass: 323.22089180g/mol
• Monoisotopic Mass: 323.22089180g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 447
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 91.2Ų

Additional information on tert-butyl 3-3-(1-amino-2,4,4-trimethylcyclopentyl)-1,2,4-oxadiazol-5-ylpropanoate

tert-butyl 3-(3-(1-amino-2,4,4-trimethylcyclopentyl)-1,2,4-oxadiazol-5-yl)propanoate: A Comprehensive Overview

The compound with CAS No. 2171829-83-5, commonly referred to as tert-butyl 3-(3-(1-amino-2,4,4-trimethylcyclopentyl)-1,2,4-oxadiazol-5-yl)propanoate, is a complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structure and potential applications in drug development and material science. In this article, we will delve into its structural characteristics, synthesis methods, properties, and recent advancements in its research.

tert-butyl 3-(3-(1-amino-2,4,4-trimethylcyclopentyl)-1,2,4-oxadiazol-5-yl)propanoate is a derivative of the oxadiazole family of heterocyclic compounds. Oxadiazoles are five-membered rings containing two nitrogen atoms and one oxygen atom. The presence of the oxadiazole ring in this compound contributes to its stability and reactivity. The molecule also features a tert-butyl group attached to a propanoate ester moiety, which enhances its solubility and bioavailability.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the oxadiazole core. Recent studies have highlighted the use of microwave-assisted synthesis techniques to improve reaction efficiency and yield. For instance, researchers have employed microwave irradiation to facilitate the cyclization step in the formation of the oxadiazole ring. This approach not only reduces reaction time but also minimizes side reactions, leading to a higher purity product.

One of the key features of tert-butyl 3-(3-(1-amino-2,4,4-trimethylcyclopentyl)-1,2,4-oxadiazol-5-yl)propanoate is its versatility in chemical modifications. The amino group present in the cyclopentane ring can undergo various transformations to introduce additional functional groups. For example, alkylation or acylation reactions can be performed to tailor the molecule for specific applications such as drug delivery or catalysis.

Recent research has focused on exploring the biological activities of this compound. Studies have demonstrated that it exhibits potent anti-inflammatory and antioxidant properties due to its ability to scavenge free radicals and inhibit pro-inflammatory enzymes such as cyclooxygenase (COX). These findings suggest that it could be a promising candidate for the development of novel therapeutic agents targeting inflammatory diseases.

In addition to its biological applications, this compound has also been investigated for its potential use in materials science. Its rigid structure and conjugated system make it an attractive candidate for applications in organic electronics and optoelectronics. Researchers have explored its use as a building block for constructing advanced materials such as organic light-emitting diodes (OLEDs) and photovoltaic devices.

The latest advancements in computational chemistry have further enhanced our understanding of this compound's properties. Quantum mechanical calculations have been employed to study its electronic structure and reactivity at the molecular level. These studies have provided valuable insights into its interaction with biological targets and its potential for catalytic applications.

In conclusion, tert-butyl 3-(3-(1-amino-2,4,4-trimethylcyclopentyl)-1,2,4 oxadiazol 5 yl)propanoate is a multifaceted compound with diverse applications across various scientific disciplines. Its unique structure and reactivity make it an invaluable tool in both academic research and industrial development. As ongoing research continues to uncover new aspects of this molecule's properties and functionalities,the future prospects for this compound remain highly promising.